Cas no 1353101-03-7 (3,5-Diiodo-4-methylpyridin-2-amine)

• Product Name: 3,5-Diiodo-4-methylpyridin-2-amine
• CAS No: 1353101-03-7
• MF: C₆H₆I₂N₂
• MW: 359.934185504913
• CID: 1032392
• PubChem ID: 70680698
• Update Time: 2025-10-29

3,5-Diiodo-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-4-methylpyridin-2-amine
• 2-AMINO-3,5-DIIODO-4-METHYLPYRIDINE
• 2-AMINO-3,5-DIIODO-4-METHYL-PYRIDINE
• AK-53669
• AM62480
• KB-234235
• DTXSID10742641
• 1353101-03-7
• CS-0375669

• MDL： MFCD21090429
• Inchi： 1S/C6H6I2N2/c1-3-4(7)2-10-6(9)5(3)8/h2H,1H3,(H2,9,10)
• InChI Key： GQJUUCBPQJIGAY-UHFFFAOYSA-N
• SMILES： IC1C(N)=NC=C(C=1C)I

Computed Properties

• Exact Mass: 359.86204g/mol
• Monoisotopic Mass: 359.86204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 374.8±42.0 °C at 760 mmHg
• Flash Point: 180.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,5-Diiodo-4-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-Diiodo-4-methylpyridin-2-amine

Introduction to 3,5-Diiodo-4-methylpyridin-2-amine (CAS No. 1353101-03-7)

3,5-Diiodo-4-methylpyridin-2-amine, with the CAS number 1353101-03-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two iodine atoms and a methyl group, along with an amino group. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 3,5-Diiodo-4-methylpyridin-2-amine is C₇H₈I₂N₂. Its molecular weight is 298.04 g/mol, and it exists as a white to off-white solid at room temperature. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, which facilitates its use in various experimental settings.

In recent years, the study of 3,5-Diiodo-4-methylpyridin-2-amine has been driven by its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting specific biological pathways. For instance, research has shown that this compound can serve as a precursor for the synthesis of more complex molecules with enhanced biological activity. A notable example is its use in the development of inhibitors for specific enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3,5-Diiodo-4-methylpyridin-2-amine as a lead compound for the design of selective inhibitors of protein kinases. Protein kinases are crucial enzymes that play a central role in cellular signaling and are often dysregulated in diseases such as cancer and inflammatory disorders. The researchers demonstrated that derivatives of 3,5-Diiodo-4-methylpyridin-2-amine exhibited potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents.

Beyond its use in kinase inhibition, 3,5-Diiodo-4-methylpyridin-2-amine has also shown promise in other areas of medicinal chemistry. For example, it has been explored as a building block for the synthesis of compounds with antiviral properties. A recent study published in the Antiviral Research journal reported that certain derivatives of this compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings underscore the broad-spectrum potential of 3,5-Diiodo-4-methylpyridin-2-amine-based compounds.

In addition to its therapeutic applications, 3,5-Diiodo-4-methylpyridin-2-amine has been studied for its utility in chemical biology research. The compound's unique structure allows it to interact with various biomolecules, making it a valuable tool for probing cellular processes and pathways. For instance, researchers have used this compound to investigate protein-protein interactions and to develop assays for high-throughput screening of small molecules.

The synthesis of 3,5-Diiodo-4-methylpyridin-2-amine has been optimized through various methods to ensure high yields and purity. One common approach involves the iodination of 4-methylpyridine followed by an amino substitution reaction. This multi-step process can be fine-tuned to produce the desired product with high efficiency and selectivity. The availability of scalable synthesis methods has facilitated the production of this compound for both research and industrial applications.

In conclusion, 3,5-Diiodo-4-methylpyridin-2-amine (CAS No. 1353101-03-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to uncover new applications and optimize its use in various scientific disciplines.